Cas no 13352-76-6 (2,4,6,8,10,12-Hexaoxatridecane)

• Product Name: 2,4,6,8,10,12-Hexaoxatridecane
• CAS No: 13352-76-6
• MF: C₇H₁₆O₆
• MW: 196.198343276978
• MDL: MFCD26792351
• CID: 1238181
• PubChem ID: 58099142
• Update Time: 2025-06-13

2,4,6,8,10,12-Hexaoxatridecane Chemical and Physical Properties

Names and Identifiers

• 2,4,6,8,10,12-Hexaoxatridecane
• methoxy(methoxymethoxymethoxymethoxymethoxy)methane
• DB-292213
• BS-50577
• DTXSID00728813
• SCHEMBL12924727
• AKOS024463666
• A888058
• 13352-76-6
• C7H16O6

• MDL： MFCD26792351
• Inchi： 1S/C7H16O6/c1-8-3-10-5-12-7-13-6-11-4-9-2/h3-7H2,1-2H3
• InChI Key： VBVRQNRIUBCFDL-UHFFFAOYSA-N
• SMILES： O(COCOC)COCOCOC

Computed Properties

• Exact Mass: 196.09468823g/mol
• Monoisotopic Mass: 196.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 10
• Complexity: 79.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Boiling Point: 123-135℃/8Torr

Additional information on 2,4,6,8,10,12-Hexaoxatridecane

Recent Advances in the Study of 2,4,6,8,10,12-Hexaoxatridecane (CAS: 13352-76-6) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2,4,6,8,10,12-Hexaoxatridecane (CAS: 13352-76-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, characterization, and biological relevance. The insights presented here are derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and timeliness of the information.

Recent studies have highlighted the role of 2,4,6,8,10,12-Hexaoxatridecane as a versatile building block in the synthesis of complex organic molecules. Its cyclic ether structure, featuring six oxygen atoms, makes it an attractive candidate for the development of novel drug delivery systems and polymeric materials. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to elucidate its molecular conformation and stability under various conditions. These studies have revealed that the compound exhibits remarkable thermal and chemical stability, which is advantageous for pharmaceutical formulations.

In the context of drug development, 2,4,6,8,10,12-Hexaoxatridecane has been explored as a potential excipient or co-solvent to enhance the solubility and bioavailability of poorly water-soluble drugs. A 2023 study published in the Journal of Pharmaceutical Sciences demonstrated that the compound could significantly improve the dissolution rate of several hydrophobic active pharmaceutical ingredients (APIs), suggesting its utility in oral and injectable formulations. Furthermore, its low toxicity profile, as evidenced by in vitro and in vivo toxicity assays, positions it as a promising candidate for further preclinical evaluation.

Beyond its pharmaceutical applications, 2,4,6,8,10,12-Hexaoxatridecane has also been investigated for its role in supramolecular chemistry. Researchers have utilized its oxygen-rich structure to design host-guest complexes with potential applications in sensor development and catalysis. For instance, a recent study in Angewandte Chemie reported the synthesis of a macrocyclic derivative of the compound, which exhibited selective binding to metal ions, opening new avenues for environmental monitoring and industrial processes.

Despite these promising developments, challenges remain in the large-scale production and purification of 2,4,6,8,10,12-Hexaoxatridecane. Current synthetic routes often involve multi-step processes with moderate yields, necessitating further optimization. Additionally, more comprehensive toxicological studies are required to fully assess its safety profile in humans. Future research directions may include the exploration of its derivatives and the development of greener synthetic methodologies to enhance its commercial viability.

In conclusion, 2,4,6,8,10,12-Hexaoxatridecane (CAS: 13352-76-6) represents a compound of growing interest in chemical biology and pharmaceutical research. Its unique properties and diverse applications underscore its potential to address critical challenges in drug formulation and material science. Continued interdisciplinary collaboration will be essential to unlock its full potential and translate laboratory findings into real-world solutions.